Cas no 1704082-55-2 (1-(1-(3-Bromophenyl)ethyl)piperidin-4-ol)

1-(1-(3-Bromophenyl)ethyl)piperidin-4-ol is a brominated phenyl-substituted piperidine derivative with potential applications in pharmaceutical and chemical research. Its structure features a piperidin-4-ol core modified with a 3-bromophenyl ethyl group, offering versatility as an intermediate in organic synthesis. The bromine substituent enhances reactivity for further functionalization, while the hydroxyl group provides a handle for derivatization. This compound may be of interest in medicinal chemistry for the development of bioactive molecules, particularly those targeting neurological or receptor-based pathways. Its well-defined structure and synthetic accessibility make it a valuable building block for exploratory research and drug discovery efforts.

1-(1-(3-Bromophenyl)ethyl)piperidin-4-ol structure

1704082-55-2 structure

Product Name:1-(1-(3-Bromophenyl)ethyl)piperidin-4-ol

CAS No:1704082-55-2

MF:C₁₃H₁₈BrNO

MW:284.192122936249

MDL:MFCD28400462

CID:4703526

Update Time:2025-05-27

1-(1-(3-Bromophenyl)ethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 1-(1-(3-bromophenyl)ethyl)piperidin-4-ol
- AM88063
- 1-(1-(3-Bromophenyl)ethyl)piperidin-4-ol
- MDL： MFCD28400462
- Inchi： 1S/C13H18BrNO/c1-10(11-3-2-4-12(14)9-11)15-7-5-13(16)6-8-15/h2-4,9-10,13,16H,5-8H2,1H3
- InChI Key： KLVAXUDXTLUENV-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(C)N1CCC(CC1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 216
Topological Polar Surface Area: 23.5

1-(1-(3-Bromophenyl)ethyl)piperidin-4-ol Pricemore >>

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